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Compound of Interest

Compound Name: Triethyl-D15-phosphate

Cat. No.: B579869 Get Quote

In-Depth Technical Guide: Triethyl-D15-
phosphate
This technical guide provides a comprehensive overview of Triethyl-D15-phosphate, a

deuterated analog of Triethyl phosphate. It is intended for researchers, scientists, and drug

development professionals who utilize stable isotope-labeled compounds as internal standards

in quantitative analytical methods. This document details its physicochemical properties,

provides an exemplary experimental protocol for its use, and illustrates its application in a

typical analytical workflow.

Core Compound Information
Triethyl-D15-phosphate (TEP-d15) is the deuterated form of Triethyl phosphate (TEP), a

compound used as a flame retardant, plasticizer, and a simulant for organophosphorus warfare

agents.[1][2] Due to its structural similarity and mass difference from the non-labeled TEP, TEP-

d15 is an ideal internal standard for accurate quantification in complex matrices, compensating

for sample loss during preparation and variations in instrument response.[3][4]

Physicochemical and Quantitative Data
The key quantitative data for Triethyl-D15-phosphate are summarized in the table below.
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Property Value References

CAS Number 135942-11-9 [3][5][6][7]

Molecular Formula C₆D₁₅O₄P or (C₂D₅O)₃PO [5][7][8][9]

Molecular Weight 197.25 g/mol [3][7][8][9]

Synonyms

Ethyl-d15 phosphate, TEP-

d15, tris(1,1,2,2,2-

pentadeuterioethyl) phosphate

[2][7][8]

Isotopic Purity 99 atom % D [8]

Physical Form Liquid [8]

Boiling Point 215 °C (literature) [8]

Density 1.160 g/mL at 25 °C

Storage Temperature +20°C [7]

Experimental Protocol: Quantification of Triethyl
Phosphate in Aqueous Samples using TEP-d15
Internal Standard by LC-MS/MS
The following protocol is a representative example of how Triethyl-D15-phosphate is used as

an internal standard for the quantification of Triethyl phosphate in environmental or biological

samples. This method is based on a liquid chromatography-tandem mass spectrometry (LC-

MS/MS) approach.[1][2]

1. Materials and Reagents:

Triethyl-D15-phosphate (TEP-d15) internal standard stock solution

Triethyl phosphate (TEP) analytical standard

Acetonitrile (ACN), Optima grade or equivalent[2]

Formic acid[2]
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Reagent water

Solid Phase Extraction (SPE) cartridges (e.g., ENVI-18)[2]

Sample matrix (e.g., wastewater, urine)[1]

2. Preparation of Standards and Samples:

Calibration Standards: Prepare a series of calibration standards by spiking known

concentrations of TEP into the sample matrix.

Internal Standard Spiking: Add a fixed concentration of Triethyl-D15-phosphate to all

samples, calibration standards, and quality control samples.

Sample Preparation (Solid Phase Extraction):

Condition the SPE cartridge.

Load the sample onto the SPE cartridge.

Wash the cartridge to remove interfering substances.

Elute the analyte and internal standard with an appropriate solvent (e.g., acetonitrile).[2]

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase: A gradient of mobile phases, such as water with formic acid and

acetonitrile.

Injection Volume: Consistent for all samples.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.[2]
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Analysis Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-

product ion transitions for both TEP and TEP-d15.

4. Data Analysis:

Integrate the peak areas for both the analyte (TEP) and the internal standard (TEP-d15).

Calculate the peak area ratio of TEP to TEP-d15.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

TEP calibration standards.

Determine the concentration of TEP in the unknown samples by interpolating their peak area

ratios from the calibration curve.

Workflow and Visualization
The use of Triethyl-D15-phosphate as an internal standard is a critical step in ensuring the

accuracy and reliability of quantitative analytical methods. The following diagrams illustrate the

logical workflow of this process.
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Caption: Workflow for quantitative analysis using Triethyl-D15-phosphate.
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This second diagram illustrates the principle of how an internal standard corrects for variations

during analysis.

Principle of Internal Standard Correction
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Caption: Correction principle using a deuterated internal standard.

As Triethyl-D15-phosphate is a synthetic molecule designed for analytical purposes, it is not

known to be involved in any biological signaling pathways. Its primary role in research and

development is to ensure the quality and accuracy of analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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